Cas no 1385416-58-9 (N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1385416-58-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5672649
• PubChem ID: 72026094
• Update Time: 2025-10-29

N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z915595272
• 1385416-58-9
• AKOS016909618
• N-(1-CYANOETHYL)-3-ETHYL-5-METHYL-1,2-OXAZOLE-4-CARBOXAMIDE
• EN300-26685609
• N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C10H13N3O2/c1-4-8-9(7(3)15-13-8)10(14)12-6(2)5-11/h6H,4H2,1-3H3,(H,12,14)
• InChI Key： FEABIJIYVBRPQR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC(C#N)C)=O)C(CC)=N1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide

Research Brief on N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide (CAS: 1385416-58-9)

N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide (CAS: 1385416-58-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole-carboxamide structure, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of both cyanoethyl and ethyl-methyl substituents on the oxazole ring suggests potential reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide, with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets, such as enzymes or receptors.

One of the key findings from recent research is the compound's potential as a precursor in the synthesis of novel heterocyclic compounds with therapeutic applications. For instance, derivatives of N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide have shown promising activity in preliminary screenings for antimicrobial and anti-inflammatory properties. These findings highlight the compound's versatility and its potential to contribute to the development of new pharmacological agents.

Further investigations have explored the compound's mechanism of action at the molecular level. In vitro studies have demonstrated that N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide can modulate specific signaling pathways, suggesting its utility in targeting diseases with dysregulated cellular processes. For example, recent data indicate that the compound may inhibit the activity of certain kinases involved in inflammatory responses, providing a rationale for its potential use in treating chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are currently investigating strategies to improve its bioavailability and reduce potential off-target effects. These efforts include structural modifications and the development of prodrug formulations, which could enhance the compound's therapeutic index and clinical applicability.

In conclusion, N-(1-Cyanoethyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide (CAS: 1385416-58-9) represents a valuable chemical entity with significant potential in pharmaceutical research. Ongoing studies are expected to further elucidate its biological activities and expand its applications in drug development. The compound's unique structural features and preliminary biological data underscore its importance as a subject of continued investigation in the chemical biology and medicinal chemistry communities.